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Compound Focus: Obtusalin
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The table below summarizes the key identified properties of Obtusalin, a natural product with research

interest for its bioactive properties [1].

Property Description

Classification Triterpenoid [1]

Biological Source Initially identified in R. dauricum [1]
Known Activity Exhibits antibacterial properties [1]
Molecular Formula C30H5002 [1]

CAS Number 125164-64-9 [1]

Storage -20°C [1]

Proposed Signhaling Pathway and Mechanism

While a complete mechanism for Obtusalin is not fully elucidated, research on structurally similar natural
triterpenoids like bufalin provides insights into potential signaling pathways it may influence [2]. These

compounds often exert effects by modulating key cellular signaling cascades.
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The diagram below illustrates this general concept, showing how a compound like Obtusalin might interact
with multiple pathways to influence cell fate. The DOT script used to generate it is provided for your

reference.
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Diagram Title: Proposed Multi-Target Action of Obtusalin

This diagram suggests that Obtusalin may simultaneously modulate several pro-survival pathways (like
JAK/STAT, AKT/mTOR, and EGFR), thereby shifting the cellular balance towards apoptosis (programmed
cell death) [2].
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Frequently Asked Questions

e What is the recommended storage condition for Obtusalin? Obtusalin should be stored at -20°C
[1].

¢ What is the chemical nature of Obtusalin? Obtusalin is a triterpenoid with the molecular formula
C30H5002 [1].

e What is a known biological activity of Obtusalin? It has been reported to exhibit antibacterial
properties [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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